molecular formula C13H9KN2O3S B3048145 Ensulizole potassium CAS No. 158099-19-5

Ensulizole potassium

Cat. No. B3048145
CAS RN: 158099-19-5
M. Wt: 312.39 g/mol
InChI Key: YPSWUECEJGNOLY-UHFFFAOYSA-M
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Description

Ensulizole, also known as 2-Phenylbenzimidazole-5-sulfonic acid, is a common sunscreen agent . It is primarily a UVB protecting agent providing only minimal UVA protection . Ensulizole is water-soluble, which gives it the characteristic of feeling lighter on the skin . It is often used in sunscreen lotions or moisturizers whose aesthetic goal is a non-greasy finish .


Molecular Structure Analysis

The molecular formula of Ensulizole is C13H10N2O3S . The molecular weight is 274.3 g/mol . The structure of Ensulizole includes a benzimidazole ring substituted with a phenyl group at one position and a sulfonic acid group at another .


Physical And Chemical Properties Analysis

Ensulizole is a solid substance . It is soluble in DMSO . The solubility of Ensulizole is influenced by the polarity of the solvent . It is more soluble in non-polar solvents and less soluble in polar solvents .

Mechanism of Action

Ensulizole is a selective UV-B filter with little activity against UV-A wavelengths . It offers protection against UV-B-induced cyclobutane pyrimidine dimers . Ensulizole is capable of generating reactive oxygen species, including singlet oxygen upon photoexcitation .

Safety and Hazards

Ensulizole should be handled with care to avoid contact with skin, eyes, and clothing . It should be kept away from heat and sources of ignition . Dust formation should be avoided, and it should not be ingested or inhaled .

Future Directions

Future studies will focus on the photochemistry of Ensulizole attached to semiconductor quantum dots to address how the quantum dots alter the photochemistry of the chromophore . This research could help improve the understanding of the underlying photochemistry of water-soluble Ensulizole and increase its action in acidic and basic media .

properties

IUPAC Name

potassium;2-phenyl-3H-benzimidazole-5-sulfonate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10N2O3S.K/c16-19(17,18)10-6-7-11-12(8-10)15-13(14-11)9-4-2-1-3-5-9;/h1-8H,(H,14,15)(H,16,17,18);/q;+1/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPSWUECEJGNOLY-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)S(=O)(=O)[O-].[K+]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H9KN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80166375
Record name Potassium phenylbenzimidazole sulfonate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80166375
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

312.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

158099-19-5
Record name Potassium phenylbenzimidazole sulfonate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0158099195
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Potassium phenylbenzimidazole sulfonate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80166375
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name ENSULIZOLE POTASSIUM
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/058078A0QS
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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